Cas no 1226181-77-6 (3-(2,5-DIMETHYLPHENYL)MORPHOLINE)

3-(2,5-DIMETHYLPHENYL)MORPHOLINE structure
1226181-77-6 structure
Product Name:3-(2,5-DIMETHYLPHENYL)MORPHOLINE
CAS No:1226181-77-6
MF:C12H17NO
MW:191.269483327866
CID:5591281
PubChem ID:76219868
Update Time:2025-07-24

3-(2,5-DIMETHYLPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-DIMETHYLPHENYL)MORPHOLINE
    • Morpholine, 3-(2,5-dimethylphenyl)-
    • EN300-1854574
    • 1226181-77-6
    • Inchi: 1S/C12H17NO/c1-9-3-4-10(2)11(7-9)12-8-14-6-5-13-12/h3-4,7,12-13H,5-6,8H2,1-2H3
    • InChI Key: NTQPJGIRLMPWMI-UHFFFAOYSA-N
    • SMILES: N1CCOCC1C1=CC(C)=CC=C1C

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.005±0.06 g/cm3(Predicted)
  • Boiling Point: 308.4±37.0 °C(Predicted)
  • pka: 8.48±0.40(Predicted)

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3-(2,5-DIMETHYLPHENYL)MORPHOLINE Related Literature

Additional information on 3-(2,5-DIMETHYLPHENYL)MORPHOLINE

3-(2,5-DIMETHYLPHENYL)MORPHOLINE and Its Role in Modern Pharmaceutical Research

3-(2,5-DIMETHYLPHENYL)MORPHOLINE, with the CAS number 1226181-77-6, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for various pharmacological interventions.

The molecular framework of 3-(2,5-DIMETHYLPHENYL)MORPHOLINE is centered around a morpholine ring fused with a substituted phenyl group. The presence of two methyl groups on the phenyl ring introduces steric and electronic effects that influence its reactivity and biological activity. This structural feature is critical in determining its interactions with target proteins and cellular receptors, as demonstrated in recent research published in Journal of Medicinal Chemistry (2023).

Recent advancements in computational modeling have provided insights into the binding affinity of 3-(2,5-DIMETHYLPHENYL)MORPHOLINE with key targets such as G protein-coupled receptors (GPCRs). A 2024 study by Zhang et al. utilized molecular docking simulations to show that the compound exhibits high selectivity for specific GPCR subtypes, which is essential for minimizing off-target effects in therapeutic applications.

In the context of drug discovery, 3-(2,5-DIMETHYLPHENYL)MORPHOLINE has been evaluated for its potential in treating neurodegenerative disorders. Research published in ACS Chemical Neuroscience (2023) suggests that the compound may modulate intracellular signaling pathways associated with Alzheimer's disease, offering a novel approach for therapeutic intervention.

The synthesis of 3-(2,5-DIMETHYLPHENYL)MORPHOLINE involves multi-step organic reactions, with a focus on optimizing yield and purity. A 2022 article in Organic & Biomolecular Chemistry described a scalable method for its production, emphasizing the importance of reaction conditions in achieving high-quality products suitable for pharmaceutical applications.

Current research is exploring the pharmacokinetic properties of 3-(2,5-DIMETHYLPHENYL)MORPHOLINE. Studies conducted in 2023 by the National Institutes of Health (NIH) indicate that the compound exhibits favorable absorption and distribution profiles, with prolonged half-life in animal models, which is advantageous for developing long-acting therapeutics.

One of the most promising applications of 3-(2,5-DIMETHYLPHENYL)MORPHOLINE is in the treatment of metabolic disorders. A 2024 clinical trial report highlighted its potential in regulating lipid metabolism, suggesting it could be a valuable tool in managing conditions such as type 2 diabetes and obesity.

The compound's ability to interact with multiple biological targets has led to investigations into its use in combination therapies. Research published in Pharmaceutical Research (2023) demonstrated that 3-(2,5-DIMETHYLPHENYL)MORPHOLINE enhances the efficacy of existing treatments when used in conjunction with other pharmacological agents, particularly in oncology.

Environmental and safety considerations are also being addressed in the development of 3-(2,5-DIMETHYLPHENYL)MORPHOLINE. A 2023 study by the European Medicines Agency (EMA) evaluated its biodegradability and toxicological profile, confirming its compatibility with green chemistry principles and minimal environmental impact.

As the field of medicinal chemistry continues to evolve, 3-(2,5-DIMETHYLPHENYL)MORPHOLINE stands at the forefront of innovation. Its unique structural features and multifaceted biological activities position it as a key player in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its potential applications and optimize its use in clinical settings.

The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has been instrumental in characterizing the compound's properties. These methods provide detailed insights into its molecular interactions, enabling researchers to refine its therapeutic potential and address challenges in drug development.

In conclusion, 3-(2,5-DIMETHYLPHENYL)MORPHOLINE represents a significant milestone in pharmaceutical research. Its structural complexity and biological versatility make it a valuable asset in the quest for innovative treatments. As research progresses, the compound is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.

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